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Compound of Interest

Compound Name: 2-Chloro-5-methylpyridine

Cat. No.: B098176

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Chloro-5-methylpyridine, tailored for researchers, scientists, and
professionals in drug development.

Hazard Summary

2-Chloro-5-methylpyridine is a combustible liquid that is harmful if swallowed or in contact
with skin.[1] It can cause skin and serious eye irritation.[2][3][4] Inhalation may cause
respiratory irritation.[3][4][5] It is also harmful to aquatic life with long-lasting effects.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Chloro-5-
methylpyridine.
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Property Value Source
Molecular Weight 127.57 g/mol [1]
Boiling Point 97 °C at 30 mmHg [1]
Density 1.169 g/mL at 25 °C [1]
Refractive Index n20/D 1.53 [1]
Flash Point Not applicable [1]

Acute Tox. 4 (Oral, Dermal),
Hazard Class ) ] ] ) [1]
Skin Irrit. 2, Aquatic Chronic 3

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 2-
Chloro-5-methylpyridine.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[7] A face shield is required
where there is a risk of

splashing.

Protects against chemical
splashes and vapors that can

cause serious eye damage.[2]

[3]

Skin Protection

Wear appropriate protective
gloves (e.g., Neoprene/Nitrile)
and inspect them before use.
[8][9] Wear flame-retardant
and impervious clothing or a
lab coat.[4][7] Ensure shoes

cover the entire foot.[9]

Prevents skin contact, which
can cause burns, irritation, and
potential sensitization.[2][3]
Harmful if absorbed through
the skin.[1]

Respiratory Protection

Use in a well-ventilated area.
[3][7] If exposure limits may be
exceeded or irritation is
experienced, use a full-face
respirator with an appropriate
filter (e.g., type ABEK
(EN14387)).[7] Follow OSHA
respirator regulations (29CFR
1910.134) or European
Standard EN 149.[8]

Protects against inhalation of
harmful vapors or mists that

can cause respiratory irritation.

[3]141(5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

o Ensure the work area is well-ventilated, and an eyewash station and safety shower are

readily accessible.[10]

o Assemble all necessary PPE as detailed in the table above.
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e Have spill control materials (e.g., sand, earth, inert material, or vermiculite) readily available.
[11]

» Keep containers tightly closed in a dry, cool, and well-ventilated place, away from heat,
sparks, and open flames.[6][7]

2. Handling:
e Avoid all personal contact, including inhalation of vapors.[2]
e Do not eat, drink, or smoke when using this product.[6]
e Ground and secure containers when dispensing or pouring to prevent static discharge.[12]
e Wash hands and any exposed skin thoroughly after handling.[3][6]
3. In Case of a Spill:
e Minor Spills:
o Remove all ignition sources.[2][11]
o Clean up spills immediately.[2][11]

o Absorb the spill with sand, earth, or other non-combustible material and place it in a
suitable, labeled container for waste disposal.[11]

e Major Spills:
o Evacuate personnel to a safe area and move upwind.[7][11]
o Alert the appropriate emergency response team.[2][11]
o Wear a self-contained breathing apparatus and full protective clothing.[7][11]
o Contain the spill to prevent it from entering drains or watercourses.[11][12]

4. First Aid Measures:
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« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][7]

e In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[3][7]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[3][7]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3][7]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[2] This
material and its container must be disposed of as hazardous waste.[2]

Collect waste in suitable, closed, and labeled containers.[3][11]

Do not allow the product to enter drains.[3]

Consult a licensed professional waste disposal service to dispose of this material.

Puncture containers to prevent re-use and dispose of them at an authorized landfill.[2]

Workflow for Safe Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 2-Chloro-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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